molecular formula C12H21NO B6210709 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one CAS No. 1566660-50-1

6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one

Cat. No. B6210709
CAS RN: 1566660-50-1
M. Wt: 195.3
InChI Key:
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Description

6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one is a chemical compound with the CAS Number: 2377035-66-8 . It has a molecular weight of 197.28 . The compound is typically stored at 4°C and is available in powder form .


Molecular Structure Analysis

The molecular structure of 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one contains a total of 36 bonds, which include 15 non-H bonds, 1 multiple bond, 1 double bond, 1 four-membered ring, 1 six-membered ring, 1 secondary amide (aliphatic), and 1 Beta-Lactam .


Physical And Chemical Properties Analysis

The physical and chemical properties of 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one include its molecular weight of 197.28 . It is a powder that is stored at 4°C .

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "2,2,4,4-tetramethyl-1-pentanol", "2-bromo-2-methylbutane", "sodium hydride", "1,5-dibromopentane", "sodium borohydride", "acetic acid", "sodium hydroxide", "2-oxo-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine-1-carboxylic acid ethyl ester" ], "Reaction": [ "Step 1: Conversion of 2,2,4,4-tetramethyl-1-pentanol to 2-bromo-2-methylbutane using HBr and PBr3", "Step 2: Reaction of 2-bromo-2-methylbutane with sodium hydride to form 6,6,8,8-tetramethyl-1-bromospiro[3.5]nonane", "Step 3: Conversion of 6,6,8,8-tetramethyl-1-bromospiro[3.5]nonane to 6,6,8,8-tetramethyl-1-aminospiro[3.5]nonane using sodium azide and Raney nickel", "Step 4: Alkylation of 6,6,8,8-tetramethyl-1-aminospiro[3.5]nonane with 1,5-dibromopentane using potassium carbonate as a base", "Step 5: Reduction of the resulting imine with sodium borohydride to form 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-amine", "Step 6: Conversion of 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-amine to 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one using acetic anhydride and pyridine", "Step 7: Hydrolysis of 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one using sodium hydroxide to obtain the final product, 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one" ] }

CAS RN

1566660-50-1

Product Name

6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one

Molecular Formula

C12H21NO

Molecular Weight

195.3

Purity

95

Origin of Product

United States

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